Cas no 1779370-12-5 (tert-butyl octahydro-2H-pyrido4,3-bmorpholine-6-carboxylate)

• Product Name: tert-butyl octahydro-2H-pyrido4,3-bmorpholine-6-carboxylate
• CAS No: 1779370-12-5
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5972390
• PubChem ID: 53395326
• Update Time: 2025-07-01

tert-butyl octahydro-2H-pyrido4,3-bmorpholine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[4,3-b]-1,4-oxazine-6(5H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester
• tert-butyl octahydro-2H-pyrido4,3-bmorpholine-6-carboxylate
• EN300-1229136
• AKOS023833198
• SCHEMBL16765651
• 1246650-98-5
• FT-0770983
• cis-6-Boc-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine
• tert-butyl octahydro-2H-pyrido[4,3-b]morpholine-6-carboxylate
• 1779370-12-5
• PB38852
• tert-Butyl hexahydro-2H-pyrido[4,3-b][1,4]oxazine-6(5H)-carboxylate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-10-9(8-14)13-5-7-16-10/h9-10,13H,4-8H2,1-3H3
• InChI Key： FHFUKPWBTBBQNW-UHFFFAOYSA-N
• SMILES： O1CCNC2CN(C(OC(C)(C)C)=O)CCC12

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 342.0±42.0 °C(Predicted)
• pka: 8.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl octahydro-2H-pyrido4,3-bmorpholine-6-carboxylate

tert-butyl octahydro-2H-pyrido[4,3-b]morpholine-6-carboxylate (CAS No. 1779370-12-5)

The compound tert-butyl octahydro-2H-pyrido[4,3-b]morpholine-6-carboxylate (CAS No. 1779370-12-5) is a specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridomorpholine framework and a tert-butyl ester group. The pyridomorpholine moiety is a fused bicyclic structure consisting of a pyridine ring and a morpholine ring, which contributes to the compound's stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and biodegradable plastics. The tert-butyl ester group plays a crucial role in modulating the physical properties of the compound, such as solubility and thermal stability. These properties make it an ideal candidate for use in environmentally friendly polymer systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of palladium catalysts has been shown to significantly enhance the efficiency of these reactions, leading to higher yields and better purity. Researchers have also explored the use of microwave-assisted synthesis techniques to further optimize the production process.

The application of tert-butyl octahydro-2H-pyrido[4,3-b]morpholine-6-carboxylate extends beyond material science into the pharmaceutical industry. Its structural similarity to certain bioactive molecules has made it a valuable intermediate in drug discovery programs targeting various therapeutic areas, including cancer and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. These computational studies have provided valuable insights into its potential as a building block for more complex molecular architectures.

In conclusion, tert-butyl octahydro-2H-pyrido[4,3-b]morpholine-6-carboxylate (CAS No. 1779370-12-5) is a versatile compound with wide-ranging applications in organic synthesis, materials science, and pharmaceutical research. Its unique structural features and favorable physical properties make it an important tool for scientists and engineers working on cutting-edge projects.